Cas no 1805658-01-8 (5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid)

• Product Name: 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid
• CAS No: 1805658-01-8
• MF: C₉H₅F₂NO₃S
• MW: 245.202708005905
• CID: 4960952
• Update Time: 2025-06-27

5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid

• Inchi： 1S/C9H5F2NO3S/c10-9(11)15-6-2-7(16)5(8(13)14)1-4(6)3-12/h1-2,9,16H,(H,13,14)
• InChI Key： MXVYMXHBESDFRO-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C#N)=CC=1C(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid

Introduction to 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid (CAS No. 1805658-01-8)

5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid, identified by its CAS number 1805658-01-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features, including a cyano group at the 5-position, a difluoromethoxy group at the 4-position, and a thiol group at the 2-position. These structural motifs contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The presence of the cyano group (–CN) imparts a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethoxy group (–OCHF₂) introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. Additionally, the thiol group (–SH) provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. These features make 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. Specifically, the combination of the cyano and thiol groups in 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid suggests that it may interact with various biological pathways, potentially leading to applications in treating chronic diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The thiol group, in particular, is known to participate in redox reactions and can serve as a substrate for enzymes involved in cellular signaling pathways. This reactivity makes it an attractive candidate for designing inhibitors or activators of specific enzymatic targets. For instance, research has shown that thiols can interact with cysteine residues in proteins, altering their conformation and function. By leveraging this property, scientists can develop molecules that selectively modulate enzyme activity without affecting other biological processes.

The difluoromethoxy group also plays a crucial role in determining the pharmacokinetic properties of 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid. Fluorine atoms are known to enhance metabolic stability by resisting hydrolysis and oxidation. This characteristic can prolong the half-life of drug molecules, improving their bioavailability and therapeutic efficacy. Moreover, fluorine atoms can influence binding affinity by participating in hydrophobic interactions and dipole-dipole forces with biological targets. These effects make fluorinated compounds particularly valuable in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Using molecular docking simulations, scientists can identify potential binding sites on target proteins and assess how different structural modifications affect binding affinity. In the case of 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid, these simulations have suggested that it may interact with enzymes involved in cancer metabolism and inflammation pathways. This provides a rational basis for further exploration of its pharmacological potential.

The synthesis of 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more accessible to researchers. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethoxy group efficiently. Additionally, protecting group strategies have been utilized to ensure selective functionalization of the thiol group during multi-step syntheses. These advances have opened up new avenues for exploring derivatives of this compound.

In conclusion, 5-Cyano-4-difluoromethoxy-2-mercaptobenzoic acid (CAS No. 1805658-01-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features—comprising a cyano group, a difluoromethoxy group, and a thiol group—endow it with distinct chemical properties that make it an attractive scaffold for drug discovery. Recent studies suggest that this compound may exhibit diverse biological activities relevant to treating chronic diseases such as cancer and neurodegenerative disorders. As synthetic methodologies continue to evolve, access to this compound will improve, further facilitating its exploration in medicinal chemistry applications.